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Compound of Interest

Compound Name: Basic Red 51

Cat. No.: B079145

Introduction

Basic Red 51 is a synthetic, cationic azo dye widely utilized in the cosmetic industry,
particularly in semi-permanent and temporary hair coloring formulations, as well as in the textile
industry.[1][2][3] Its chemical structure, 2-[[4-(Dimethylamino)phenyl]azo]-1,3-dimethyl-1H-
imidazolium chloride, features an azo linkage (-N=N-) which is responsible for its chromophoric
properties.[1][4] As a cationic dye, it adheres to negatively charged substrates like hair keratin
through electrostatic interactions.[5][6] The widespread use and subsequent release of Basic
Red 51 into wastewater streams have raised environmental concerns due to its potential
toxicity to aquatic life and the formation of potentially harmful degradation byproducts.[5][7] This
guide provides a comprehensive overview of the environmental fate, degradation pathways,
and toxicological aspects of Basic Red 51, intended for researchers and professionals in
environmental science and drug development.

Physicochemical Properties

The environmental behavior of a compound is largely dictated by its physicochemical
properties. Key properties of Basic Red 51 are summarized in the table below.
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Property Valuel/Descriptor Source(s)

4-[(1,3-dimethylimidazol-1-ium-
IUPAC Name 2-yl)diazenyl]-N,N- [2][8]

dimethylaniline; chloride

CAS Number 77061-58-6; 12270-25-6 [1][4119]

Molecular Formula C13H1sCINs [11[4119]

Molecular Weight 279.77 g/mol [2][9]
Dark blue-violet or purple

Appearance [4][8]
powder

Solubility Soluble in water and alcohol [2]

LogP (Octanol/Water Partition

o 1.88 at 25 °C [2]
Coefficient)
Melting Point 197 °C [2]
Spectral Absorption Max 520-540 nm (in aqueous 8]
(Amax) medium)
Stable pH Range 4.0-7.0 [1][8]

Environmental Degradation Pathways

The degradation of Basic Red 51 in the environment can occur through abiotic (non-biological)
and biotic (biological) processes. Research has primarily focused on abiotic methods,
particularly advanced oxidation processes, due to the dye's recalcitrant nature.

Abiotic Degradation

Abiotic degradation involves the breakdown of chemical compounds through non-biological
processes such as photolysis, hydrolysis, and oxidation.

1.1. Photocatalytic Degradation

Photocatalysis has emerged as a highly effective method for degrading Basic Red 51. This
advanced oxidation process (AOP) utilizes semiconductor nanoparticles, such as zinc oxide
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(Zn0O), which, when irradiated with UV light, generate highly reactive oxygen species (ROS)
that mineralize the dye.[10]

Mechanism of ZnO Photocatalysis:

¢ Activation: ZnO nanoparticles absorb photons (hv) with energy greater than their band gap,
exciting an electron (e~) from the valence band (VB) to the conduction band (CB), leaving a
positive hole (h*) in the VB.

e ROS Generation: The positive holes (h*) react with water (Hz20) or hydroxide ions (OH") to
form hydroxyl radicals (*OH). The electrons (e~) in the conduction band react with dissolved
oxygen (Oz2) to produce superoxide radicals (¢Oz27).

o Dye Degradation: These highly reactive radicals (*OH and «O2~) attack the azo bond and
aromatic rings of the Basic Red 51 molecule, breaking it down into smaller, less harmful
intermediates and ultimately leading to mineralization (conversion to COz, H20, and
inorganic ions).

A study on the photodegradation of Basic Red 51 in hair dye greywater using green-
synthesized ZnO nanoparticles demonstrated significant removal efficiency.[10] The optimal
conditions and results are summarized below.

. Degradation COD Removal
Parameter Optimal Value o Source
Efficiency (%) (%)

Initial BR51 72.18% 83.56%

7.47 ppm ) [10]
Conc. (Observed) (Predicted)
ZnO NPs Dose 131.56 mg [10]
pH 3 [10]

Experimental Protocol: Photocatalytic Degradation of Basic Red 51 with ZnO Nanoparticles

This protocol is based on the methodology described for the photocatalysis of Basic Red 51 in
hair dye greywater.[10]
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Preparation of Dye Solution: Prepare a stock solution of Basic Red 51 (e.g., 100 ppm) in
deionized water. Prepare working solutions of desired concentrations (e.g., 1-10 ppm) by
diluting the stock solution.

Photoreactor Setup: Conduct the experiments in a batch photoreactor equipped with a UV
light source. For example, a UV-C lamp can be placed in a quartz tube immersed in the
reaction vessel.[11]

Reaction Mixture: In a beaker, add a specific volume of the Basic Red 51 working solution.
Adjust the pH of the solution to the desired value (e.g., pH 3) using dilute HCI or NaOH.

Catalyst Addition: Add a measured amount of ZnO nanopatrticles (e.g., 10-200 mg) to the
solution.

Equilibration: Stir the suspension in the dark for a period (e.g., 30 minutes) to establish
adsorption-desorption equilibrium between the dye and the catalyst surface.

Photocatalysis: Expose the suspension to UV irradiation under continuous stirring.

Sampling and Analysis: Withdraw aliquots of the solution at regular time intervals. Centrifuge
the samples to remove the ZnO nanopatrticles.

Quantification: Analyze the supernatant for the remaining Basic Red 51 concentration using
a UV-Vis spectrophotometer at its Amax (approx. 520-540 nm).[8] Calculate the degradation
efficiency using the formula: Degradation (%) = [(Co - Ct) / Co] x 100, where Co is the initial
concentration and C: is the concentration at time t.

COD Analysis: Measure the Chemical Oxygen Demand (COD) of the initial and final samples
to determine the extent of mineralization.[10]
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Fig. 1: Experimental workflow for photocatalytic degradation.
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1.2. Other Advanced Oxidation Processes (AOPS)

While photocatalysis is well-documented for Basic Red 51, other AOPs are known to be
effective for azo dye degradation in general. These processes are characterized by the
generation of highly potent hydroxyl radicals (*OH).[12][13]

» Fenton and Photo-Fenton Processes: These methods use a combination of hydrogen
peroxide (H202) and ferrous ions (Fe2*) to generate *OH radicals.[12] The reaction is
enhanced by UV light (photo-Fenton), which facilitates the regeneration of Fe2* from Fe3*.
[12]

o Ozonation: Ozone (0Os) is a powerful oxidizing agent that can directly attack the dye molecule

or decompose in water to form *«OH radicals.[14]

General AOP Mechanism for Dye Degradation
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Fig. 2: General mechanism of Advanced Oxidation Processes (AOPS).

Biotic Degradation

Biotic degradation relies on microorganisms like bacteria, fungi, and algae to break down
organic pollutants. While specific studies on the biodegradation of Basic Red 51 are limited in
the available literature, the general mechanisms for azo dye degradation by microbes are well-
established.

2.1. Bacterial Degradation

© 2025 BenchChem. All rights reserved. 6/11 Tech Support


https://www.benchchem.com/product/b079145?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC6603921/
https://www.mdpi.com/2071-1050/15/9/7256
https://pmc.ncbi.nlm.nih.gov/articles/PMC6603921/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6603921/
https://www.researchgate.net/topic/Advanced-Oxidation-Processes~Azo-Dye/publications
https://www.benchchem.com/product/b079145?utm_src=pdf-body-img
https://www.benchchem.com/product/b079145?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079145?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Complete mineralization of azo dyes by bacteria often requires a two-step anaerobic-aerobic
process.

e Anaerobic Azo Bond Cleavage: Under anaerobic (oxygen-deficient) conditions, bacteria
utilize enzymes called azoreductases to cleave the electron-deficient azo bond (-N=N-). This
step results in the decolorization of the dye and the formation of colorless, but potentially
toxic, aromatic amines.

o Aerobic Degradation of Amines: The aromatic amines produced in the first step are then
typically degraded under aerobic (oxygen-rich) conditions by other bacteria, which break
open the aromatic rings, leading to complete mineralization.

2.2. Algal Degradation (Phycoremediation)

Algae and cyanobacteria can decolorize and degrade azo dyes through various mechanisms,
including biosorption (adsorption onto the cell surface), bioaccumulation (uptake into the cell),
and enzymatic degradation.[15][16] Studies have shown that certain species of blue-green
algae (Hydrocoleum oligotrichum and Oscillatoria limnetica) can effectively degrade dyes like
basic fuchsin and methyl red, suggesting a potential for similar organisms to degrade Basic
Red 51.[17][18] The degradation efficiency is dependent on the dye's molecular structure and
the specific algal species.[15][18]
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Fig. 3: Conceptual pathway for the biotic degradation of azo dyes.

Environmental and Toxicological Concerns

The release of Basic Red 51 and its degradation byproducts into aquatic ecosystems poses

several risks.

e Aquatic Toxicity: The parent dye is classified as very toxic to aquatic life.[2][9] Studies have
shown that Basic Red 51 is acutely toxic to the microcrustacean Daphnia magna, reducing

its population growth rate.[7]
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o Cytotoxicity and Genotoxicity: Basic Red 51 has demonstrated cytotoxic effects on human
keratinocytes (HaCaT cells), inducing the production of reactive oxygen species (ROS),
causing DNA damage, and triggering apoptosis (programmed cell death).[6][19]

» Toxicity of Byproducts: A significant concern with azo dye degradation is the formation of
aromatic amines.[19][20] These intermediates can be more toxic, mutagenic, and
carcinogenic than the original dye molecule, necessitating complete mineralization for
effective detoxification.

Conclusion

Basic Red 51 is a cationic azo dye that is persistent under normal environmental conditions.
The most effective documented method for its degradation is through advanced oxidation
processes, particularly photocatalysis with ZnO nanoparticles, which can achieve high levels of
color and COD removal. Biotic degradation by bacteria and algae represents a potential, more
environmentally friendly pathway, but specific research on Basic Red 51 is needed to
determine its feasibility. The inherent toxicity of the dye to aquatic organisms and human cells,
coupled with the potential formation of hazardous aromatic amine intermediates during
degradation, underscores the importance of treating wastewater containing Basic Red 51 to
the point of complete mineralization. Future research should focus on optimizing sustainable
degradation technologies and assessing the toxicity of the resulting effluents to ensure
environmental safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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